
Stability and Storage of Psar18-cooh: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Psar18-cooh

Cat. No.: B12373755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and storage conditions for

Psar18-cooh, a polysarcosine-based compound. Polysarcosine (pSar) is increasingly

recognized as a viable alternative to polyethylene glycol (PEG) in various biomedical

applications, offering advantages such as enhanced solubility, reduced immunogenicity, and

biocompatibility. Psar18-cooh, chemically identified as Ac-pSar18-OH, is a specific variant with

an acetylated N-terminus and a carboxylated C-terminus, comprising 18 sarcosine repeating

units. Understanding its stability profile is critical for its effective application in research and

drug development.

Chemical Identity and Physical Properties
Psar18-cooh is a well-defined, monodisperse polymer. Its key identifiers are presented in

Table 1.
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Property Value Reference

Chemical Name Ac-pSar18-OH [1][2]

CAS Number 2313534-26-6 [1]

Molecular Formula C56H94N18O20 [2]

Molecular Weight 1339.47 g/mol [2]

Purity > 96%

Recommended Storage Conditions
Proper storage is paramount to maintaining the integrity of Psar18-cooh. Based on supplier

recommendations for similar polysarcosine-based linkers, the following storage conditions are

advised.

Condition Recommendation Reference

Temperature -20°C

Environment
Store in a cool, dry, well-

ventilated area.

Container
Keep containers securely

sealed.

Incompatibilities

Store away from incompatible

materials and foodstuff

containers.

Stability Profile
Currently, specific quantitative stability data for Psar18-cooh, such as degradation kinetics

under various pH, temperature, and light conditions, is not extensively available in the public

domain. However, the stability can be inferred from the general properties of the polysarcosine

polymer class.
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Hydrolytic Stability
The polysarcosine backbone consists of amide bonds, which are generally stable to hydrolysis

under neutral pH conditions. However, in the presence of strong acids or bases, or certain

enzymes, degradation can occur. The terminal carboxylic acid group is a stable functional

group.

Enzymatic Degradation
Polysarcosine is known to be biodegradable. The amide linkages in the polymer backbone are

susceptible to enzymatic cleavage by proteases. For instance, random copolymers of

sarcosine and alanine have been shown to be degraded by porcine pancreatic elastase. This

susceptibility to enzymatic degradation is a key feature for applications requiring biodegradable

linkers.

The general workflow for assessing enzymatic degradation is outlined below.
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Workflow for Enzymatic Degradation Assay

Sample Preparation

Incubation

Analysis

Prepare Psar18-cooh solution
in appropriate buffer (e.g., PBS)

Mix Psar18-cooh and enzyme solutions

Prepare enzyme solution
(e.g., Porcine Pancreatic Elastase)

Incubate at physiological temperature
(e.g., 37°C)

Collect aliquots at
various time points

Quench enzymatic reaction
(e.g., by adding acid or inhibitor)

Analyze samples by SEC/GPC
or LC-MS

Determine decrease in parent
compound and appearance of

degradation products

Click to download full resolution via product page

Diagram of the enzymatic degradation assay workflow.
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Formulation Stability
Polysarcosine-based materials have been shown to enhance the stability of formulations. For

example, polysarcosine lipids can prevent nanoparticle aggregation and degradation, leading

to improved long-term storage stability. Micelles formed with vitamin E-conjugated

polysarcosine have demonstrated stability for over two months under ambient conditions, with

negligible change in size. This suggests that Psar18-cooh is likely to be stable in formulated

systems.

Experimental Protocols
Detailed, validated stability-indicating analytical methods for Psar18-cooh are not publicly

available. However, standard analytical techniques used for polymers and peptides can be

adapted.

Synthesis of Carboxy-Functionalized Polysarcosine
The terminal carboxylic acid of Psar18-cooh is typically introduced post-polymerization. A

general method involves the reaction of the polymer's terminal amine group with succinic

anhydride.
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Synthesis of Carboxy-Terminated Polysarcosine

Dissolve amine-terminated
polysarcosine in dry DMF

Add diisopropylethylamine (DIPEA)
and stir

Add succinic anhydride

Stir overnight at room temperature

Purify by dialysis to remove
excess reagents

Lyophilize to obtain the
carboxy-functionalized product

Click to download full resolution via product page

General synthesis of carboxy-terminated polysarcosine.

Analytical Methods for Stability Assessment
The stability of Psar18-cooh can be monitored using a combination of chromatographic and

spectroscopic techniques.
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Technique Purpose

Size Exclusion Chromatography (SEC) / Gel

Permeation Chromatography (GPC)

To monitor changes in molecular weight

distribution, indicating polymer chain cleavage.

High-Performance Liquid Chromatography

(HPLC)

To separate the parent compound from potential

degradation products. A reverse-phase method

would be suitable.

Liquid Chromatography-Mass Spectrometry

(LC-MS)

For the identification of degradation products by

determining their mass-to-charge ratio.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To confirm the chemical structure and identify

changes in functional groups. 1H NMR is

commonly used for polysarcosine

characterization.

A general workflow for a stability study is depicted below.
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General Stability Study Workflow

Study Setup

Sampling and Analysis

Data Evaluation

Prepare solutions of Psar18-cooh
under different conditions

(e.g., pH, temperature, solvent)

Store samples under controlled
conditions

Withdraw samples at
pre-defined time points

Analyze samples using stability-
indicating methods (e.g., HPLC, SEC)

Quantify the remaining
Psar18-cooh

Identify and quantify
degradation products

Determine degradation kinetics
and shelf-life

Click to download full resolution via product page

Workflow for a comprehensive stability study.

Summary and Conclusion
Psar18-cooh is a promising polysarcosine-based molecule with favorable properties for

biomedical applications. While specific, in-depth stability data for this particular compound is
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limited, the general stability of the polysarcosine class of polymers suggests good stability

under recommended storage conditions. The primary degradation pathway is likely to be

enzymatic hydrolysis of the amide backbone. For critical applications, it is recommended that

users perform their own stability studies under conditions relevant to their specific use case,

employing the analytical methodologies outlined in this guide. The recommended storage

condition is -20°C in a sealed container in a dry, well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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